Cas no 869343-20-4 (5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-20-4
• MF: C₂₆H₃₀N₄O₂S
• MW: 462.607004642487
• CID: 5797018
• Update Time: 2025-07-09

5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-benzylpiperidin-1-yl)-(4-ethoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C26H30N4O2S/c1-3-32-22-11-9-21(10-12-22)23(24-25(31)30-26(33-24)27-18(2)28-30)29-15-13-20(14-16-29)17-19-7-5-4-6-8-19/h4-12,20,23,31H,3,13-17H2,1-2H3
• InChI Key： FNBNPADASLEPQY-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCC(CC4=CC=CC=C4)CC3)C3=CC=C(OCC)C=C3)=C(O)N12

Additional information on 5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Compound CAS No 869343-20-4: A Comprehensive Overview

The compound with CAS No 869343-20-4, known as 5-(4-benzylpiperidin-1-yl)(4-ethoxyphenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development.

The molecular structure of this compound is characterized by a triazolo-thiazole ring system, which is a fused bicyclic structure combining a triazole and a thiazole ring. This arrangement imparts the molecule with unique electronic properties and enhances its stability under various chemical conditions. The presence of a piperidine ring substituted with a benzyl group further contributes to the compound's versatility, enabling it to interact with biological systems in diverse ways.

Recent studies have highlighted the potential of this compound as a precursor for advanced pharmaceutical agents. Its ability to form stable complexes with metal ions has been explored in the context of drug delivery systems and diagnostic imaging agents. For instance, researchers have demonstrated that the compound can act as a ligand for lanthanide ions, which are widely used in magnetic resonance imaging (MRI) contrast agents.

In addition to its role in medicinal chemistry, this compound has shown promise in catalysis applications. The triazolo-thiazole moiety has been found to exhibit catalytic activity in certain organic transformations, such as the synthesis of heterocyclic compounds and the activation of inert bonds under mild conditions.

The synthesis of CAS No 869343-20-4 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolo-thiazole core through cyclization reactions and the subsequent functionalization of the molecule to introduce substituents such as the benzylpiperidine group.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes gradual degradation through hydrolytic pathways, minimizing its persistence in natural ecosystems.

In conclusion, CAS No 869343-20-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural features and functional properties make it an invaluable tool for advancing research in pharmacology, catalysis, and materials science.